Cas no 54738-66-8 (3-amino-1-methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

3-amino-1-methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one structure
54738-66-8 structure
Product Name:3-amino-1-methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
CAS No:54738-66-8
MF:C6H7N5O
MW:165.152679681778
MDL:MFCD16620155
CID:1113722
PubChem ID:136321308
Update Time:2025-04-20

3-amino-1-methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1,5-dihydro-1-methyl-4H-Pyrazolo[3,4-d]pyrimidin-4-one
    • 3-amino-1-methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
    • EN300-814011
    • 3-amino-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
    • 3-amino-1-methyl-5H-pyrazolo[3,4-d]pyrimidin-4-one
    • 54738-66-8
    • MDL: MFCD16620155
    • Inchi: 1S/C6H7N5O/c1-11-5-3(4(7)10-11)6(12)9-2-8-5/h2H,1H3,(H2,7,10)(H,8,9,12)
    • InChI Key: KTSXHMMOCZUKOW-UHFFFAOYSA-N
    • SMILES: O=C1C2C(N)=NN(C)C=2N=CN1

Computed Properties

  • Exact Mass: 165.06505986g/mol
  • Monoisotopic Mass: 165.06505986g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 85.3Ų

3-amino-1-methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-814011-0.05g
3-amino-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
54738-66-8 95.0%
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Enamine
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Enamine
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3-amino-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
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Enamine
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Enamine
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3-amino-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
54738-66-8 95.0%
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Enamine
EN300-814011-5.0g
3-amino-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
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Enamine
EN300-814011-10.0g
3-amino-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
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Chemenu
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54738-66-8 95%+
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Enamine
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